Cas no 71-91-0 (Tetraethylammonium bromide)

Tetraethyl ammonium bromide(Tetraethylammonium bromide)White crystals,Easily hygroscopic.Available forchromatography pair,Inspection fee\iridium\Osmium\palladium\Rhodium and ruthenium;Polarographic analysis;It can also be used as a phase transfer catalyst in organic synthesis.

Tetraethylammonium bromide structure

Product Name:Tetraethylammonium bromide

CAS No:71-91-0

Molecular Formula:C₈H₂₀BrN

Molecular Weight:210.1551

MDL:MFCD00011825

CID:33935

PubChem ID:87576106

Tetraethylammonium bromide Properties

Names and Identifiers

- Tetraethylammonium bromide
- TEAB
- TEA BROMIDE
- Ammonium, tetraethyl-, bromide
- Beparon
- Bromethyl
- Bromure de tetraethylammonium
- Etambro
- Etamon
- Ethanaminium, N,N,N-triethyl-, bromide
- Ethylon
- Etylon
- n,n,n-triethyl-ethanaminiubromide
- Sympatektoman
- Teamon
- tetraethyl-ammoniubromide
- Tetranium
- Tetrylammonium Bromide
- TMD-10
- Tetraethylammonium B
- tetraethylazanium,bromide
- Ammonium,tetraethyl-, bromide (8CI)
- Ethanaminium, N,N,N-triethyl-, bromide (9CI)
- Ethanaminium,N,N,N-triethyl-, bromide (1:1)
- TMD 10
- Tetraethyl ammonium bromide
- tetraethylazanium bromide
- Tetrylammonium bromide [INN]
- Tetrylammonii bromidum [INN-Latin]
- Bromuro de tetrilamonio [INN-Spanish]
- Bromure de tetraethylammonium [French]
- Bromure de tetrylammonium [INN-French]
- AKOS015907861
- AI3-19150
- tetraethylazanium;bromide
- USAF DO-32
- SCHEMBL863
- CHEMBL324254
- BCP24454
- DTXSID9044457
- 0435621Z3N
- D78249
- Bromuro de tetrilamonio
- C8H20N.Br
- C8H20BrN
- Silane, trimethoxyvinyl
- FT-0655567
- NCGC00255901-01
- WLN: 2K2&2&2 &E
- Ethanaminium,N,N-triethyl-, bromide
- NSC 36724
- Q5961420
- Bromure de tetrylammonium
- HY-W014408
- Ammonium tetraethyl bromide; (Tetraethyl ammonium bromide)
- STR02843
- HWCKGOZZJDHMNC-UHFFFAOYSA-M
- F0001-1833
- Tox21_302138
- tetraethylammoniumbromide
- Tetraethylammonium (bromide)
- CAS-71-91-0
- Q-201810
- 71-91-0
- TETRAETHYLAMMONIUM BROMIDE [MI]
- NSC-36724
- A837355
- DTXCID7024457
- T0094
- Et4NBr
- CS-W015124
- EINECS 200-769-4
- MFCD00011825
- UNII-0435621Z3N
- N,N,N-Triethylethanaminium bromide (1:1)
- NSC36724
- EN300-67151
- JC10004
- Tetraethylammonium bromide [N2,2,2,2]Br
- Ethanaminium, N,N,N-triethyl-, bromide (1:1)
- Tetrylammonii bromidum
- Ammonium tetraehyl bromide
- LS-19030
- NS00078937
- tAtrylammonium (cation)
- N,N,NTriethylethanaminium bromide (1:1)
- Tetrylammonii bromidum (INN-Latin)
- Bromure de tetrylammonium (INN-French)
- Bromuro de tetrilamonio (INN-Spanish)
- Ammonium, tetraethyl, bromide
- Bromide, Tetraethylammonium
- Ethanaminium, N,N,Ntriethyl, bromide
- EthanaminiumN,N,N-triethyl Bromide
- DB-050388
- +Expand
- MDL： MFCD00011825
- InChIKey： HWCKGOZZJDHMNC-UHFFFAOYSA-M
- Inchi： 1S/C8H20N.BrH/c1-5-9(6-2,7-3)8-4;/h5-8H2,1-4H3;1H/q+1;/p-1
- SMILES： [Br-].[N+](C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]
- BRN： 3563430

Computed Properties

Exact Mass: 209.07800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 209.077912
Heavy Atom Count: 10
Complexity: 47.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: -1.11320
PSA: 0.00000
Merck: 9199
Refractive Index: 1,442-1,444
Water Partition Coefficient: 2795 g/L (25 º C)
Melting Point: 285 °C (dec.) (lit.)
Solubility: acetonitrile: 0.1 g/mL warm, clear, colorless
Color/Form: White crystal, easy to absorb moisture.
PH: 6.5 (100g/l, H2O, 20℃)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: Soluble in water, ethanol, chloroform and acetone, slightly soluble in benzene.
Sensitiveness: Hygroscopic
Density: 1,397 g/cm3

Tetraethylammonium bromide Security Information

Symbol: GHS07
RTECS：BS5950000
WGK Germany：3
Safety Instruction： S26-S36-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Inert atmosphere,Room Temperature
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes
FLUKA BRAND F CODES：3

Tetraethylammonium bromide Customs Data

HS CODE：29239000
Customs Data：

China Customs Code:
2923900090

Overview:

2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Tetraethylammonium bromide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003V4K-25g	Tetraethylammonium bromide	71-91-0	97%	25g	$4.00	2024-04-21
A2B Chem LLC	AB79508-25g	Tetraethylammonium bromide	71-91-0	97%	25g	$4.00	2024-04-19
abcr	AB118953-1 kg	Tetraethylammonium bromide, 98%; .	71-91-0	98%	1 kg	€124.60	2023-07-20
Ambeed	A272078-25g	Tetraethylammonium bromide	71-91-0	99% (Loss on drying≤2%)	25g	$6.0	2024-07-18
Apollo Scientific	OR4671-500g	Tetraethylammonium bromide	71-91-0	97%	500g	£55.00	2023-08-31
Cooke Chemical	A7859512-1L	Tetraethylammonium bromide	71-91-0	0.4Minethyleneglycol	1l	RMB 159.20	2023-09-07
Crysdot LLC	CD53000099-1000g	Tetraethylammonium bromide	71-91-0	95+%	1000g	$104	2024-07-18
Enamine	EN300-67151-0.05g	tetraethylazanium bromide	71-91-0	95%	0.05g	$19.0	2023-04-20
Life Chemicals	F0001-1833-0.25g	Tetraethylammonium bromide	71-91-0	95%+	0.25g	$18.0	2023-09-07
S e l l e c k ZHONG GUO	S6284-25mg	Tetraethylammonium bromide	71-91-0	99%	25mg	¥795.21	2023-09-15